Cas no 91895-67-9 ([1,2,4]Triazolo[4,3-a]quinoxalin-4(5H)-one, 1-(trifluoromethyl)-)

1,2,4-Triazolo[4,3-a]quinoxalin-4(5H)-one, 1-(trifluoromethyl)- is a heterocyclic compound featuring a fused triazolo-quinoxaline core with a trifluoromethyl substituent. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and agrochemical research. The trifluoromethyl group enhances metabolic stability and lipophilicity, improving bioavailability. Its rigid polycyclic framework offers potential as a scaffold for designing kinase inhibitors or antimicrobial agents. The compound's high purity and well-defined reactivity profile facilitate its use in derivatization studies. Suitable for exploratory synthesis, it serves as a versatile intermediate in developing bioactive molecules with optimized pharmacokinetic properties. Handling requires standard laboratory precautions due to its potential reactivity.

[1,2,4]Triazolo[4,3-a]quinoxalin-4(5H)-one, 1-(trifluoromethyl)- structure

91895-67-9 structure

Product Name:[1,2,4]Triazolo[4,3-a]quinoxalin-4(5H)-one, 1-(trifluoromethyl)-

CAS No:91895-67-9

MF:C₁₀H₅F₃N₄O

MW:254.168111562729

CID:4320323

PubChem ID:3843652

Update Time:2025-06-11

[1,2,4]Triazolo[4,3-a]quinoxalin-4(5H)-one, 1-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

- [1,2,4]Triazolo[4,3-a]quinoxalin-4(5H)-one, 1-(trifluoromethyl)-
- 1-(TRIFLUOROMETHYL)[1,2,4]TRIAZOLO[4,3-A]QUINOXALIN-4-OL
- CHEMBL1575884
- 1-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]quinoxalin-4-ol
- 1-(trifluoromethyl)-5H-[1,2,4]triazolo[4,3-a]quinoxalin-4-one
- AKOS005105022
- 1-(trifluoromethyl)-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-4-one
- HMS2865K16
- 91895-67-9
- 9E-903
- 4-hydroxy-1-trifluoromethyl-[1,2,4]triazolo[4,3-a]quinoxaline
- MLS001165504
- SCHEMBL7343924
- SMR000549452
- Inchi： 1S/C10H5F3N4O/c11-10(12,13)9-16-15-7-8(18)14-5-3-1-2-4-6(5)17(7)9/h1-4H,(H,14,18)
- InChI Key： KPGXUNLNBAAWFY-UHFFFAOYSA-N
- SMILES： C1C=C2NC(C3N(C2=CC=1)C(C(F)(F)F)=NN=3)=O

Computed Properties

Exact Mass: 254.04154528Da
Monoisotopic Mass: 254.04154528Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 18
Rotatable Bond Count: 0
Complexity: 362
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 59.8Å²

[1,2,4]Triazolo[4,3-a]quinoxalin-4(5H)-one, 1-(trifluoromethyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A938878-1g	1-(Trifluoromethyl)-[1,2,4]triazolo[4,3-a]quinoxalin-4-ol	91895-67-9	90%	1g	$611.0	2025-04-15
Key Organics Ltd	9E-903-1MG	1-(trifluoromethyl)[1,2,4]triazolo[4,3-a]quinoxalin-4-ol	91895-67-9	>90%	1mg	£28.00	2025-02-09
Key Organics Ltd	9E-903-5MG	1-(trifluoromethyl)[1,2,4]triazolo[4,3-a]quinoxalin-4-ol	91895-67-9	>90%	5mg	£35.00	2025-02-09
Key Organics Ltd	9E-903-10MG	1-(trifluoromethyl)[1,2,4]triazolo[4,3-a]quinoxalin-4-ol	91895-67-9	>90%	10mg	£48.00	2025-02-09
Key Organics Ltd	9E-903-0.5G	1-(trifluoromethyl)[1,2,4]triazolo[4,3-a]quinoxalin-4-ol	91895-67-9	>90%	0.5g	£385.00	2025-02-09
Key Organics Ltd	9E-903-1G	1-(trifluoromethyl)[1,2,4]triazolo[4,3-a]quinoxalin-4-ol	91895-67-9	>90%	1g	£770.00	2025-02-09
Key Organics Ltd	9E-903-5G	1-(trifluoromethyl)[1,2,4]triazolo[4,3-a]quinoxalin-4-ol	91895-67-9	>90%	5g	£3080.00	2025-02-09
Key Organics Ltd	9E-903-10G	1-(trifluoromethyl)[1,2,4]triazolo[4,3-a]quinoxalin-4-ol	91895-67-9	>90%	10g	£5775.00	2025-02-09
A2B Chem LLC	AI76641-1mg	1-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]quinoxalin-4-ol	91895-67-9	>90%	1mg	$201.00	2024-07-18
A2B Chem LLC	AI76641-5mg	1-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]quinoxalin-4-ol	91895-67-9	>90%	5mg	$214.00	2024-07-18